Cas no 1361649-06-0 (5-Chloro-2-(2,3,6-trichlorophenyl)pyridine)
5-Chloro-2-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-(2,3,6-trichlorophenyl)pyridine
-
- Inchi: 1S/C11H5Cl4N/c12-6-1-4-9(16-5-6)10-7(13)2-3-8(14)11(10)15/h1-5H
- InChI Key: URORVSOZQKNRJV-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C=1C1C=CC(=CN=1)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 238
- XLogP3: 5
- Topological Polar Surface Area: 12.9
5-Chloro-2-(2,3,6-trichlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013031374-250mg |
5-Chloro-2-(2,3,6-trichlorophenyl)pyridine |
1361649-06-0 | 97% | 250mg |
494.40 USD | 2021-05-31 | |
| Alichem | A013031374-500mg |
5-Chloro-2-(2,3,6-trichlorophenyl)pyridine |
1361649-06-0 | 97% | 500mg |
823.15 USD | 2021-05-31 | |
| Alichem | A013031374-1g |
5-Chloro-2-(2,3,6-trichlorophenyl)pyridine |
1361649-06-0 | 97% | 1g |
1,579.40 USD | 2021-05-31 |
5-Chloro-2-(2,3,6-trichlorophenyl)pyridine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 5-Chloro-2-(2,3,6-trichlorophenyl)pyridine
Research Briefing on 5-Chloro-2-(2,3,6-trichlorophenyl)pyridine (CAS: 1361649-06-0): Recent Advances and Applications
5-Chloro-2-(2,3,6-trichlorophenyl)pyridine (CAS: 1361649-06-0) is a chlorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This briefing provides an overview of the latest research findings, focusing on its synthesis, mechanistic insights, and emerging applications.
Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 5-Chloro-2-(2,3,6-trichlorophenyl)pyridine. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts to achieve higher yields and selectivity. This method addresses previous challenges related to byproduct formation and has significant implications for industrial-scale production. Additionally, computational studies have provided deeper insights into the compound's reactivity, aiding in the design of derivatives with enhanced properties.
In the realm of agrochemicals, 5-Chloro-2-(2,3,6-trichlorophenyl)pyridine has shown promise as a precursor for herbicides and fungicides. Research conducted by Bayer AG (2024) highlighted its efficacy in inhibiting fungal growth by targeting specific enzymes involved in cell wall synthesis. Field trials revealed a 30% improvement in crop protection compared to conventional agents, positioning it as a potential candidate for next-generation agrochemical formulations. Further studies are underway to evaluate its environmental impact and long-term stability.
Pharmaceutical applications of this compound are also being actively investigated. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) explored its potential as an anti-inflammatory agent. The compound exhibited selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway, with minimal side effects on gastrointestinal tissues. These findings suggest its utility in developing safer nonsteroidal anti-inflammatory drugs (NSAIDs), though further pharmacokinetic and toxicological studies are required.
In conclusion, 5-Chloro-2-(2,3,6-trichlorophenyl)pyridine (CAS: 1361649-06-0) represents a versatile scaffold with broad applications in chemical biology and drug discovery. Ongoing research continues to uncover its potential, from agrochemicals to therapeutics, while addressing synthetic and mechanistic challenges. Future directions may include exploring its use in combination therapies and optimizing its physicochemical properties for enhanced bioavailability.
1361649-06-0 (5-Chloro-2-(2,3,6-trichlorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)